Cas no 2229356-59-4 (5-(5-bromo-2-methoxypyridin-3-yl)-1,3-oxazol-2-amine)

• Product Name: 5-(5-bromo-2-methoxypyridin-3-yl)-1,3-oxazol-2-amine
• CAS No: 2229356-59-4
• MF: C₉H₈BrN₃O₂
• MW: 270.082720756531
• CID: 6233642
• PubChem ID: 165686753
• Update Time: 2025-10-24

5-(5-bromo-2-methoxypyridin-3-yl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(5-bromo-2-methoxypyridin-3-yl)-1,3-oxazol-2-amine
• EN300-1918077
• 2229356-59-4

• Inchi： 1S/C9H8BrN3O2/c1-14-8-6(2-5(10)3-12-8)7-4-13-9(11)15-7/h2-4H,1H3,(H2,11,13)
• InChI Key： NWSBXXMKIWCACE-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C1=CN=C(N)O1)OC

Computed Properties

• Exact Mass: 268.97999g/mol
• Monoisotopic Mass: 268.97999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.2Ų

Additional information on 5-(5-bromo-2-methoxypyridin-3-yl)-1,3-oxazol-2-amine

Introduction to 5-(5-bromo-2-methoxypyridin-3-yl)-1,3-oxazol-2-amine (CAS No. 2229356-59-4)

5-(5-bromo-2-methoxypyridin-3-yl)-1,3-oxazol-2-amine is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, identified by its CAS number 2229356-59-4, belongs to a class of heterocyclic molecules that are widely explored for their potential biological activities. The presence of both bromo and methoxy substituents in the pyridine ring, coupled with the oxazole moiety, contributes to its distinctive chemical properties and reactivity patterns.

The structural motif of 5-(5-bromo-2-methoxypyridin-3-yl)-1,3-oxazol-2-amine is particularly intriguing due to its ability to interact with various biological targets. The oxazole ring, a five-membered heterocycle containing oxygen, is known for its versatility in drug design, often serving as a scaffold for molecules with therapeutic potential. In this context, the compound’s 5-bromo-substituted pyridine segment enhances its binding affinity to certain enzymes and receptors, making it a valuable candidate for further investigation.

Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional compounds in the development of novel treatments. The combination of the methoxy group and the oxazole ring in 5-(5-bromo-2-methoxypyridin-3-yl)-1,3-oxazol-2-amine imparts unique electronic and steric properties that can be exploited to modulate biological pathways. This has led to increased interest in synthesizing derivatives of this compound to explore new pharmacological applications.

In the context of drug discovery, the compound’s potential lies in its ability to serve as a precursor for more complex molecules. Researchers have been particularly interested in its role as an intermediate in the synthesis of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The bromo-substituted pyridine ring provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of intricate molecular architectures.

The oxazole moiety itself has been extensively studied for its bioactivity. Oxazole derivatives are known to exhibit antimicrobial, antiviral, and anti-inflammatory properties. By incorporating this scaffold into 5-(5-bromo-2-methoxypyridin-3-yl)-1,3-oxazol-2-amine, scientists aim to harness these properties while also leveraging the additional interactions provided by the bromo and methoxy groups. This approach has led to several promising candidates that are currently undergoing preclinical evaluation.

One notable area of research involves the exploration of 5-(5-bromo-2-methoxypyridin-3-yl)-1,3-oxazol-2-amine as a potential scaffold for developing small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play a critical role in numerous cellular processes and are often implicated in diseases such as cancer and neurodegenerative disorders. The ability of this compound to modulate PPIs makes it an attractive candidate for further investigation.

The synthesis of 5-(5-bromo-2-methoxypyridin-3-y l)-1,3-o xazol -2 -amine involves several key steps that highlight its synthetic utility. The bromination of 2-methoxypyridine followed by condensation with appropriate oxazole precursors allows for the efficient construction of the target molecule. This synthetic route has been optimized to ensure high yields and purity, making it suitable for large-scale production if needed.

In conclusion, 5-(5-bromo -2 -methoxy py ridin -3 -y l) -1 ,3 - ox az ol -2 - am ine (CAS No . 2229356 -59 -4) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for drug discovery efforts aimed at developing novel therapeutics. As research continues to uncover new applications for this molecule, it is likely that its importance will only grow within the scientific community.